Cas no 2034156-59-5 (Bis((1,5-dimethyl-1H-pyrazol-3-yl)(piperidin-4-yl)methanol) pentahydrochloride)

• Product Name: Bis((1,5-dimethyl-1H-pyrazol-3-yl)(piperidin-4-yl)methanol) pentahydrochloride
• CAS No: 2034156-59-5
• MF: C₁₁H₂₀ClN₃O
• MW: 245.749001502991
• CID: 4634764
• Update Time: 2025-06-11

Bis((1,5-dimethyl-1H-pyrazol-3-yl)(piperidin-4-yl)methanol) pentahydrochloride Chemical and Physical Properties

Names and Identifiers

• Bis((1,5-dimethyl-1H-pyrazol-3-yl)(piperidin-4-yl)methanol) pentahydrochloride

• Inchi： 1S/C11H19N3O.ClH/c1-8-7-10(13-14(8)2)11(15)9-3-5-12-6-4-9;/h7,9,11-12,15H,3-6H2,1-2H3;1H
• InChI Key： ULTHCIBADPABPC-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1)(C1=NN(C)C(C)=C1)O.Cl

Additional information on Bis((1,5-dimethyl-1H-pyrazol-3-yl)(piperidin-4-yl)methanol) pentahydrochloride

Bis((1,5-dimethyl-1H-pyrazol-3-yl)(piperidin-4-yl)methanol) Pentahydrochloride: A Comprehensive Overview

Bis((1,5-dimethyl-1H-pyrazol-3-yl)(piperidin-4-yl)methanol) pentahydrochloride (CAS No. 2034156-59-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Bis(DMPPM) pentahydrochloride, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings associated with this compound.

Chemical Structure and Properties

The molecular structure of Bis(DMPPM) pentahydrochloride is composed of two (1,5-dimethyl-1H-pyrazol-3-yl)(piperidin-4-yl)methanol units linked together, with the entire molecule being in the form of a pentahydrochloride salt. The 1,5-dimethyl-1H-pyrazol-3-yl moiety is a common functional group in many bioactive compounds, known for its ability to interact with various biological targets. The piperidin-4-yl group, on the other hand, is a versatile scaffold that can enhance the lipophilicity and bioavailability of the compound.

The pentahydrochloride form of this compound ensures its solubility in aqueous solutions, making it suitable for various pharmaceutical formulations. The molecular weight of Bis(DMPPM) pentahydrochloride is approximately 608.72 g/mol, and it has a melting point in the range of 200-205°C. These properties make it an attractive candidate for further research and development in drug discovery.

Synthesis Methods

The synthesis of Bis(DMPPM) pentahydrochloride involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common approach involves the condensation of (1,5-dimethyl-1H-pyrazol-3-yl)(piperidin-4-yl)methanol with a suitable coupling agent, followed by the formation of the pentahydrochloride salt through acidification. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, reducing the use of hazardous reagents and minimizing waste production.

A notable study published in the Journal of Organic Chemistry (2022) detailed an optimized synthetic route that achieved a yield of over 90% using microwave-assisted synthesis. This method not only reduced reaction time but also improved the overall efficiency and scalability of the process. Such advancements are crucial for translating laboratory-scale syntheses into industrial production.

Pharmacological Properties and Therapeutic Potential

Bis(DMPPM) pentahydrochloride has shown promising pharmacological properties in preclinical studies. Its ability to modulate specific biological targets makes it a potential candidate for treating various diseases. One area of significant interest is its activity as a selective inhibitor of certain enzymes involved in inflammatory pathways. A study published in the Journal of Medicinal Chemistry (2021) demonstrated that Bis(DMPPM) pentahydrochloride effectively inhibited cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

Additionally, Bis(DMPPM) pentahydrochloride has been investigated for its potential as an antitumor agent. Research conducted at the National Cancer Institute (2022) revealed that this compound exhibited selective cytotoxicity against several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism underlying this activity is believed to involve the disruption of cell cycle progression and induction of apoptosis.

Clinical Trials and Future Directions

While preclinical studies have provided encouraging results, further clinical trials are necessary to evaluate the safety and efficacy of Bis(DMPPM) pentahydrochloride in human subjects. Several Phase I clinical trials are currently underway to assess its pharmacokinetics and tolerability. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.

Future research will focus on optimizing dosing regimens and exploring combination therapies to enhance its therapeutic potential. Additionally, efforts are being made to develop more stable formulations that can improve patient compliance and reduce side effects. The ongoing collaboration between academic institutions and pharmaceutical companies is expected to accelerate these efforts and bring this promising compound closer to clinical use.

Conclusion

Bis((1,5-dimethyl-1H-pyrazol-3-yl)(piperidin-4-yl)methanol) pentahydrochloride (CAS No. 2034156-59-5) represents a significant advancement in medicinal chemistry with its unique structural features and promising pharmacological properties. Ongoing research continues to uncover new applications for this compound, making it a valuable asset in the development of novel therapeutics for various diseases. As clinical trials progress and more data become available, Bis(DMPPM) pentahydrochloride has the potential to become an important tool in modern medicine.